Methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate

• IUPAC Name: methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate
• InChI: InChI=1S/C7H6N4O2/c1-13-7(12)5-3-11-4-9-10-6(11)2-8-5/h2-4H,1H3
• InChI Key: QISAXXINHWVINF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN2C=NN=C2C=N1
• Molecular Formula: C7H6N4O2
• Molecular Weight: 178.15 g/mol
• CAS No.: 2104523-61-5

Description

“Methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate” is a derivative of the [1,2,4]triazolo[4,3-a]pyrazine class of compounds. These compounds are known for their inhibitory activities toward c-Met/VEGFR-2 kinases and antiproliferative activities against tested cell lines in vitro. They have been studied for their potential as antiviral and antimicrobial agents.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-a]pyrazine derivatives involves designing and evaluating them for their inhibitory activities toward c-Met/VEGFR-2 kinases and antiproliferative activities against tested cell lines in vitro. The methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[4,3-a]pyrazine derivatives is characterized by a five-membered aromatic azole chain, containing two carbon and three nitrogen atoms. This structure allows for a broad range of substituents (electrophiles and nucleophiles) around the core structures.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[4,3-a]pyrazine derivatives are complex and can involve a variety of different mechanisms. For example, in the presence of phosphorus oxide trichloride, intermediate III was dehydrated via heating and a cyclization reaction occurred to yield the intermediate oxadiazole IV.

Physical and Chemical Properties Analysis

The physical and chemical properties of [1,2,4]triazolo[4,3-a]pyrazine derivatives can vary depending on the specific compound and its substituents. For example, one derivative, 3-Methyl[1,2,4]triazolo[4,3-a]pyrazine, is a yellowish crystalline powder with a melting point of 128–130°C.

Mechanism of Action

Mode of Action

Similar compounds have been shown to inhibit the c-met and vegfr-2 kinases . This suggests that Methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate may interact with these targets, leading to changes in cellular signaling pathways .

Biochemical Pathways

These pathways play crucial roles in cell proliferation, survival, and angiogenesis .

Result of Action

Related compounds have been shown to exhibit anti-tumor activity against various cancer cell lines . This suggests that this compound may have similar effects.

Biochemical Analysis

Biochemical Properties

Methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate has been evaluated for its inhibitory activities toward c-Met/VEGFR-2 kinases . These kinases are enzymes that play crucial roles in cellular signaling pathways. The compound interacts with these enzymes, potentially altering their activity and influencing biochemical reactions .

Cellular Effects

In cellular processes, this compound has shown promising antiproliferative activities against various cancer cell lines, including A549, MCF-7, and Hela . It influences cell function by potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, specifically c-Met and VEGFR-2 proteins . It may exert its effects at the molecular level through enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Its antiproliferative activities and inhibitory effects on kinases suggest potential long-term effects on cellular function .